(6Z)-6-[[3-chloro-4-[2-(3-methylphenoxy)ethoxy]phenyl]methylidene]-5-imino-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• IUPAC Name: (6Z)-6-[[3-chloro-4-[2-(3-methylphenoxy)ethoxy]phenyl]methylidene]-5-imino-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C24H23ClN4O3S/c1-14(2)23-28-29-21(26)18(22(30)27-24(29)33-23)12-16-7-8-20(19(25)13-16)32-10-9-31-17-6-4-5-15(3)11-17/h4-8,11-14,26H,9-10H2,1-3H3/b18-12-,26-21?
• InChI Key: XBRXUVQUBPCTMT-JZSRTLTASA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCOC2=C(C=C(C=C2)C=C3C(=N)N4C(=NC3=O)SC(=N4)C(C)C)Cl
• Isomeric SMILES: CC1=CC(=CC=C1)OCCOC2=C(C=C(C=C2)/C=C\3/C(=N)N4C(=NC3=O)SC(=N4)C(C)C)Cl
• Molecular Formula: C24H23ClN4O3S
• Molecular Weight: 483.0 g/mol

Description

The compound “(6Z)-6-[[3-chloro-4-[2-(3-methylphenoxy)ethoxy]phenyl]methylidene]-5-imino-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one” is a synthetic organic molecule with potential applications in various scientific fields. Its complex structure suggests it may have unique chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including the formation of the thiadiazolo[3,2-a]pyrimidin-7-one core, followed by the introduction of the chlorophenyl, methylphenoxyethoxy, and propan-2-yl groups. Typical reaction conditions may include the use of organic solvents, catalysts, and controlled temperatures.

Industrial Production Methods

Industrial production of such a compound would require optimization of the synthetic route to ensure high yield and purity. This may involve scaling up the reactions, using continuous flow reactors, and implementing purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

The compound may undergo various chemical reactions, including:

Oxidation: Introduction